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Compound of Interest

Compound Name: BMAP-28

Cat. No.: B15579250 Get Quote

Introduction

BMAP-28 (Bovine Myeloid Antimicrobial Peptide-28) is a potent, 28-amino acid cationic

antimicrobial peptide belonging to the cathelicidin family, first identified in bovine neutrophils.[1]

It exhibits broad-spectrum activity against a range of Gram-positive and Gram-negative

bacteria, including antibiotic-resistant strains, as well as fungi.[1][2] The primary mechanism of

action involves the disruption and permeabilization of microbial cell membranes.[1]

Furthermore, BMAP-28 has been shown to induce cell death in mammalian cells, including

tumor cell lines, by interacting with the mitochondrial permeability transition pore, highlighting

its potential therapeutic applications beyond antimicrobial activity.[3][4] This document provides

detailed protocols for the solid-phase peptide synthesis (SPPS), purification, and

characterization of BMAP-28, along with methods for evaluating its biological activity.

BMAP-28 Peptide Profile

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15579250?utm_src=pdf-interest
https://www.benchchem.com/product/b15579250?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7124310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7124310/
https://www.researchgate.net/publication/296182403_Characteristics_of_bovine_myeloid_antimicrobial_peptide_BMAP-28_as_active_antimicrobials
https://pmc.ncbi.nlm.nih.gov/articles/PMC7124310/
https://www.benchchem.com/product/b15579250?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC135593/
https://pubmed.ncbi.nlm.nih.gov/11865069/
https://www.benchchem.com/product/b15579250?utm_src=pdf-body
https://www.benchchem.com/product/b15579250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description

Sequence GGLRSLGRKILRAWKKYGPIIVPIIRI-NH2

Molecular Formula C149H267N47O29

Molecular Weight 3071.9 g/mol

Family Cathelicidin

Source Bovine Myeloid Cells

Key Features
Cationic, Amphipathic, α-helical N-terminus,

Hydrophobic C-terminus

I. Solid-Phase Peptide Synthesis (SPPS) of BMAP-28
The synthesis of BMAP-28 is efficiently achieved using Fmoc (9-fluorenylmethyloxycarbonyl)

based solid-phase peptide synthesis. This methodology involves the stepwise addition of

Fmoc-protected amino acids to a growing peptide chain anchored to an insoluble resin support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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